Cas no 1804985-61-2 (3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride
• CAS No: 1804985-61-2
• MF: C₇H₂BrClF₂N₂O₃
• MW: 315.456186771393
• CID: 4808658
• Update Time: 2025-10-28

3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C7H2BrClF2N2O3/c8-4-2(5(9)14)1-3(6(10)11)12-7(4)13(15)16/h1,6H
• InChI Key： GNJMWYWGOXTWKK-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 75.8

Additional information on 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride

Introduction to 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride (CAS No. 1804985-61-2)

3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride (CAS No. 1804985-61-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo substituent, a difluoromethyl group, a nitro group, and a carbonyl chloride moiety. These functionalities endow the compound with a range of chemical and biological properties that make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride typically involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel synthetic pathway that utilized palladium-catalyzed cross-coupling reactions to introduce the bromo and difluoromethyl groups with high selectivity and yield.

In terms of its chemical properties, 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride exhibits strong reactivity due to the presence of the carbonyl chloride group. This functional group readily undergoes nucleophilic acyl substitution reactions, making it an excellent reagent for the synthesis of amides, esters, and other derivatives. The bromo substituent also provides a handle for further functionalization through various substitution reactions, thereby expanding the scope of potential applications.

The biological activity of 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on several enzymes and receptors involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride exhibited significant inhibition of kinases implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

Beyond its direct biological activity, 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride has also been explored as an intermediate in the synthesis of more complex molecules with therapeutic potential. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates, which are crucial factors for successful clinical translation. A recent review article in Current Topics in Medicinal Chemistry highlighted several examples where compounds containing difluoromethyl groups were advanced into clinical trials for various indications.

The environmental impact of 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride is another important consideration in its development and use. While this compound is not classified as a hazardous material or controlled substance, it is essential to handle it with care due to its reactivity and potential health effects. Proper safety protocols should be followed during synthesis and handling to minimize risks to both human health and the environment.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride (CAS No. 1804985-61-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activity and potential uses, further solidifying its importance in the field.